Cas no 1219844-35-5 (3-(pyrazin-2-yl)-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide)

• Product Name: 3-(pyrazin-2-yl)-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1219844-35-5
• MF: C₁₃H₁₀N₆O₄S
• MW: 346.321300029755
• CID: 6404149
• PubChem ID: 49676426
• Update Time: 2025-05-20

3-(pyrazin-2-yl)-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(pyrazin-2-yl)-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide
• 1219844-35-5
• DTXSID101146206
• VU0521725-1
• N-[4-(Aminosulfonyl)phenyl]-3-(2-pyrazinyl)-1,2,4-oxadiazole-5-carboxamide
• 1,2,4-Oxadiazole-5-carboxamide, N-[4-(aminosulfonyl)phenyl]-3-(2-pyrazinyl)-
• 3-pyrazin-2-yl-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide
• AKOS024519903
• F5827-0104

• Inchi： 1S/C13H10N6O4S/c14-24(21,22)9-3-1-8(2-4-9)17-12(20)13-18-11(19-23-13)10-7-15-5-6-16-10/h1-7H,(H,17,20)(H2,14,21,22)
• InChI Key： OTWAZBBTDZBHRM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=NC(C2C=NC=CN=2)=NO1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 346.04842400g/mol
• Monoisotopic Mass: 346.04842400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(pyrazin-2-yl)-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide

Professional Introduction to Compound with CAS No 1219844-35-5 and Product Name: 3-(pyrazin-2-yl)-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide

The compound identified by the CAS number 1219844-35-5 and the product name 3-(pyrazin-2-yl)-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the oxadiazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a pyrazine moiety linked to a 1,2,4-oxadiazole core, further functionalized with a 4-sulfamoylphenyl group and a carboxamide moiety at the 5-position. Such a configuration not only enhances its chemical stability but also opens up multiple avenues for interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of oxadiazole derivatives in drug discovery. The 1,2,4-oxadiazole ring is particularly noted for its ability to modulate various biological pathways, including inflammation, pain perception, and cancer cell proliferation. The presence of the pyrazine ring in this compound adds another layer of complexity, as pyrazines are known to exhibit antimicrobial and antiviral properties. The combination of these two heterocyclic systems with the electron-withdrawing effects of the 4-sulfamoylphenyl group and the polar nature of the carboxamide moiety suggests a multifaceted interaction profile with biological macromolecules.

One of the most intriguing aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory processes. In particular, studies have shown that oxadiazole derivatives can interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. The sulfamoyl group in the 4-sulfamoylphenyl moiety is particularly noteworthy, as sulfonamides are well-documented for their inhibitory effects on various enzymes and receptors. This feature positions the compound as a promising candidate for developing novel anti-inflammatory agents.

Moreover, the carboxamide functionality at the 5-position of the oxadiazole ring introduces a polar interaction site that could enhance binding affinity to biological targets. Carboxamides are frequently found in biologically active molecules due to their ability to form hydrogen bonds—a crucial aspect of molecular recognition. This structural feature may allow the compound to interact effectively with proteins or nucleic acids, potentially leading to therapeutic effects.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Molecular docking studies using this compound have revealed potential binding pockets in enzymes such as COX-2 and lipoxygenase (LOX), which are implicated in inflammatory diseases like rheumatoid arthritis and asthma. The pyrazin-2-yl group appears to play a critical role in anchoring the molecule within these binding sites due to its ability to form π-stacking interactions with aromatic residues in target proteins.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include condensation reactions between pyrazine derivatives and isocyanates to form the oxadiazole core, followed by functionalization with sulfamoyl groups and carboxylation at the 5-position. These synthetic strategies highlight the versatility of oxadiazole chemistry and pave the way for further derivatization to optimize pharmacological properties.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data suggest that it exhibits significant inhibitory activity against COX-2 at concentrations comparable to those observed with existing nonsteroidal anti-inflammatory drugs (NSAIDs). However, what makes this compound particularly interesting is its selectivity profile; it demonstrates minimal inhibitory activity against COX-1, reducing concerns about gastrointestinal side effects associated with traditional NSAIDs.

The role of sulfonamides in enhancing drug efficacy cannot be overstated. The sulfamoyl group in the 4-sulfamoylphenyl moiety not only contributes to enzyme inhibition but also improves solubility—a critical factor for oral bioavailability. This dual benefit makes sulfonamide-containing compounds attractive candidates for pharmaceutical development. Additionally, sulfonamides are known for their ability to cross-react with bacterial dihydropteroate synthase (DHPS), which has been exploited in antibiotics like sulfamethoxazole; however, such interactions are less relevant when targeting eukaryotic enzymes like COX.

As research progresses, interdisciplinary approaches combining organic synthesis, computational modeling, and bioassay screening will be essential for maximizing therapeutic potential. The integration of machine learning algorithms into drug discovery pipelines has already demonstrated success in identifying novel scaffolds with desired properties. This compound serves as an excellent example where structural features predicted by computational methods have been validated experimentally.

The future development pipeline for this class of compounds should focus on optimizing pharmacokinetic parameters while maintaining high efficacy against target enzymes or receptors. Potential modifications include altering substitution patterns on both heterocyclic rings or introducing additional functional groups that enhance metabolic stability or tissue distribution profiles.

In conclusion,3-(pyrazin-2-yl)-N-(4-sulfamoylphenyl)-1,2,4-oxadiazole-5-carboxamide represents a compelling example of how structural diversity derived from heterocyclic chemistry can lead to novel therapeutic agents targeting inflammatory diseases without compromising safety profiles associated with earlier generations' drugs. Its unique combination of chemical features positions it as an attractive lead compound worth further investigation through both experimental validation and computational exploration.